Cas no 1383132-82-8 (3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid)

3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid structure
1383132-82-8 structure
Product Name:3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
CAS No:1383132-82-8
MF:C11H8BrN3O3
MW:310.103521347046
CID:2192402
Update Time:2023-08-06

3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-5-bromo-6-hydroxy-pyrimidin-4-yl)-benzoic acid
    • 3-(2-amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
    • 3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
    • Inchi: 1S/C11H8BrN3O3/c12-7-8(14-11(13)15-9(7)16)5-2-1-3-6(4-5)10(17)18/h1-4H,(H,17,18)(H3,13,14,15,16)
    • InChI Key: UFOHQZFLINXEHR-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(N)=NC=1C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 458
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.89
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